Cas no 1890667-55-6 (methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate)

• Product Name: methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate
• CAS No: 1890667-55-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5266900
• Update Time: 2025-05-19

methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarboxylic acid, 3-(1,2,3,4-tetrahydro-6-quinolinyl)-, methyl ester
• methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate

• Inchi： 1S/C14H17NO3/c1-17-13(16)14(8-18-9-14)11-4-5-12-10(7-11)3-2-6-15-12/h4-5,7,15H,2-3,6,8-9H2,1H3
• InChI Key： HAFMBSIBVHJNSJ-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC3=C(C=2)CCCN3)(C(OC)=O)C1

Additional information on methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate

Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate (CAS No. 1890667-55-6): A Comprehensive Overview

Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate, identified by its CAS number 1890667-55-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that combines a tetrahydroquinoline moiety with an oxetane ring, has garnered attention for its potential applications in drug discovery and molecular engineering. The unique combination of these structural elements suggests a versatile chemical profile that may be leveraged in the development of novel therapeutic agents.

The< strong>tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various biological pathways. Its presence in Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate suggests that this compound may exhibit properties conducive to interaction with biological targets. Specifically, the< strong>1,2,3,4-tetrahydroquinolin-6-yl group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule drugs.

The oxetane ring in the molecule introduces another layer of complexity and functionality. Oxetanes are three-membered heterocyclic ethers that are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and bioavailability. The incorporation of an oxetane ring into the< strong>Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate structure may confer additional advantages such as improved solubility and reduced susceptibility to enzymatic degradation.

Recent research has highlighted the importance of< strong>Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate in the context of developing novel therapeutic strategies. Studies have demonstrated its potential as a precursor in the synthesis of more complex molecules with enhanced pharmacological activity. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The< strong>tetrahydroquinoline moiety has shown promise in modulating signaling pathways associated with disease progression, while the oxetane ring contributes to the overall stability and bioavailability of the molecule.

The chemical synthesis of Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the tetrahydroquinoline scaffold typically requires cyclization reactions followed by functional group modifications. The subsequent integration of the oxetane ring demands careful consideration to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient production processes for this compound, facilitating further exploration of its pharmacological potential.

In vitro studies have provided valuable insights into the biological activity of Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate. These investigations have revealed interactions with various targets relevant to human health. For example, preliminary data suggest that this compound may inhibit enzymes involved in inflammatory responses and cell proliferation. Additionally, its ability to cross cell membranes has been noted as a potential advantage for drug delivery systems.

The< strong>Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate molecule also presents opportunities for structural optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. Such modifications may enhance binding affinity to biological targets or improve pharmacokinetic profiles. The flexibility offered by both the tetrahydroquinoline and oxetane moieties makes this compound a promising candidate for further development.

The role of computational chemistry in studying Methyl 3-(1,2,3,4-tetrahydroquinolin-6-yl)oxetane-3-carboxylate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations provide critical insights into binding mechanisms and help guide experimental design. By integrating computational methods with traditional wet chemistry approaches,< strong>Methyl 3-(1...2...,...carboxylate) offers a comprehensive strategy for drug discovery.